Cas no 856850-57-2 (6-Bromo-N,N-diethylpyridin-2-amine)

• Product Name: 6-Bromo-N,N-diethylpyridin-2-amine
• CAS No: 856850-57-2
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• MDL: MFCD09878973
• CID: 856573
• PubChem ID: 18696589
• Update Time: 2025-05-19

6-Bromo-N,N-diethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N,N-diethylpyridin-2-amine
• 6-Bromo-2-diethylaminopyridine
• BS-24309
• DTXSID10595659
• AB54127
• 6-diethylamino-2-bromopyridine, AldrichCPR
• AKOS013278960
• CS-0212067
• SCHEMBL1432601
• 6-Bromo-N,N-diethyl-2-pyridinamine
• A863476
• F8883-5762
• MFCD09878973
• 856850-57-2

• MDL： MFCD09878973
• Inchi： 1S/C9H13BrN2/c1-3-12(4-2)9-7-5-6-8(10)11-9/h5-7H,3-4H2,1-2H3
• InChI Key： BACITTGULZNNGC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)N(CC)CC

Computed Properties

• Exact Mass: 228.02600
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13000
• LogP: 2.69030

6-Bromo-N,N-diethylpyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-Bromo-N,N-diethylpyridin-2-amine

Comprehensive Overview of 6-Bromo-N,N-diethylpyridin-2-amine (CAS No. 856850-57-2): Properties, Applications, and Industry Insights

6-Bromo-N,N-diethylpyridin-2-amine (CAS No. 856850-57-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyridine derivative, characterized by its diethylamino substitution at the 2-position, serves as a versatile intermediate in synthetic chemistry. The presence of both bromo and amine functional groups makes it a valuable building block for constructing complex molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

Recent advancements in heterocyclic chemistry have highlighted the importance of 6-Bromo-N,N-diethylpyridin-2-amine in developing novel therapeutic candidates. Its molecular structure (C9H13BrN2) offers excellent opportunities for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched topics in organic synthesis forums. Researchers particularly value its stability under various reaction conditions, making it a reliable precursor for high-throughput screening applications.

From an industrial perspective, the demand for pyridine-based intermediates like CAS 856850-57-2 has surged due to their role in creating biologically active compounds. Market analysis reveals growing interest in this chemical from contract research organizations (CROs) and pharmaceutical developers working on next-generation treatments for neurological disorders and metabolic diseases. The compound's lipophilic nature and moderate molecular weight (229.12 g/mol) make it particularly suitable for designing blood-brain barrier permeable drug candidates.

Quality control aspects of 6-Bromo-N,N-diethylpyridin-2-amine production frequently appear in analytical chemistry discussions. Modern characterization techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography confirm its high purity (>98%) and structural integrity. These analytical parameters are crucial for researchers who often search for "CAS 856850-57-2 specification sheets" or "pyridine amine characterization methods" when sourcing materials for sensitive reactions.

Environmental and handling considerations for 856850-57-2 align with standard laboratory safety protocols for bromoaromatic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. This safety profile contributes to its popularity compared to more reactive halogenated intermediates frequently discussed in green chemistry initiatives.

The synthetic versatility of 6-Bromo-N,N-diethylpyridin-2-amine extends to material science applications, where it serves as a precursor for functionalized ligands in catalytic systems. Recent patent literature reveals its incorporation into photocatalysts for energy-related applications, a hot topic in renewable energy research. This dual applicability in both life sciences and materials development positions it as a compound of growing strategic importance.

Supply chain dynamics for CAS 856850-57-2 reflect broader trends in fine chemical distribution. With major production concentrated in technologically advanced regions, quality consistency and regulatory compliance remain key purchasing factors. Industry professionals frequently search for "6-Bromo-N,N-diethylpyridin-2-amine suppliers GMP" or "custom synthesis CAS 856850-57-2," indicating the need for reliable sources of this specialty chemical.

Future research directions for pyridin-2-amine derivatives like 856850-57-2 may explore their potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These cutting-edge areas in drug discovery have generated substantial academic and commercial interest, as evidenced by frequent searches for "bromopyridine applications in targeted protein degradation." The compound's balanced reactivity profile makes it particularly suitable for such innovative applications.

In conclusion, 6-Bromo-N,N-diethylpyridin-2-amine represents a strategically important building block at the intersection of medicinal chemistry and advanced materials development. Its well-characterized properties, synthetic versatility, and applicability across multiple research domains ensure its continued relevance in scientific innovation. As research trends evolve toward more complex molecular architectures, intermediates like CAS 856850-57-2 will undoubtedly play increasingly vital roles in breakthrough discoveries.